[Ser140]-plp(139-151) tfa

• Molecular Formula: C74H107F3N20O19
• Molecular Weight: 1637.8 g/mol
• InChI: InChI=1S/C72H106N20O17.C2HF3O2/c1-40(2)25-51(63(99)80-36-60(95)84-55(30-45-34-77-39-82-45)71(107)92-24-14-21-58(92)70(106)89-54(31-61(96)97)68(104)85-50(20-11-13-23-74)66(102)90-56(72(108)109)27-42-15-6-5-7-16-42)86-67(103)53(28-43-32-78-48-18-9-8-17-46(43)48)88-65(101)49(19-10-12-22-73)83-59(94)35-79-64(100)52(26-41(3)4)87-69(105)57(37-93)91-62(98)47(75)29-44-33-76-38-81-44;3-2(4,5)1(6)7/h5-6,8-9,15,17-18,32-34,38-41,47,49-58,78,93H,7,10-14,16,19-31,35-37,73-75H2,1-4H3,(H,76,81)(H,77,82)(H,79,100)(H,80,99)(H,83,94)(H,84,95)(H,85,104)(H,86,103)(H,87,105)(H,88,101)(H,89,106)(H,90,102)(H,91,98)(H,96,97)(H,108,109);(H,6,7)/t47-,49-,50-,51-,52-,53-,54-,55-,56-,57-,58-;/m0./s1
• InChIKey: FPHYJJGKKXZPRT-OVFYYFFASA-N

[Ser140]-PLP(139-151) TFA Overview

[Ser140]-PLP(139-151) TFA (trifluoroacetate salt) is a synthetic 13-amino acid peptide fragment corresponding to residues 139–151 of myelin proteolipid protein (PLP), with a cysteine-to-serine substitution at position 140 . The compound carries the single-letter sequence HSLGKWLGHPDKF and is supplied as a trifluoroacetate salt with molecular formula C₇₄H₁₀₅F₃N₂₀O₁₉ (MW 1635.74) . This peptide serves as an encephalitogenic antigen for the induction of experimental autoimmune encephalomyelitis (EAE) in SJL mice, a widely employed animal model of multiple sclerosis [1].

1

Validated immunogen for RR-EAE model induction in SJL/J mice

2

C140S substitution prevents cysteine-mediated dimerization and aggregation

3

TFA salt enables high-concentration aqueous formulation without organic co-solvents

• [1] AnaSpec. PLP (139-151) C140S Product Specification. Cat. Number AS-29213. This serine substituted PLP (139-151) causes severe, acute experimental allergic encephalomyelitis in SJL mice. View Source

Why [Ser140]-PLP(139-151) TFA Is Unique

Procurement of PLP(139-151)-based reagents for EAE studies requires precise specification of sequence variant and counterion form, as these parameters directly affect peptide stability, solubility, and experimental reproducibility. The wild-type PLP(139-151) peptide (sequence HCLGKWLGHPDKF, CAS 131334-43-5) contains a cysteine residue at position 140 that is prone to oxidation and disulfide-mediated aggregation during storage and handling . The C140S substitution in [Ser140]-PLP(139-151) (sequence HSLGKWLGHPDKF) eliminates this liability while preserving antigenic activity . Furthermore, the trifluoroacetate (TFA) counterion confers markedly different aqueous solubility compared to the free base or acetate forms, which influences stock solution preparation and in vivo formulation workflows . Selecting an incorrect variant can result in inconsistent disease induction kinetics, altered EAE clinical course, or failed immunization protocols.

• !
  Wild-type Cys140 peptide: oxidative dimerization may cause batch-variable immunogenicity and confound dose-response
• !
  [Leu144,Arg147] analog is a TCR antagonist; may abolish EAE induction, potentially inverting the experimental outcome
• !
  Cyclic PLP139-151 shows reduced T cell proliferation and minimal pathology; may not support robust disease modeling

[Ser140]-PLP(139-151) TFA: Evidence vs. Analogs

C140S Substitution: Oxidative Stability Advantage

The C140S substitution in [Ser140]-PLP(139-151) replaces the oxidation-prone cysteine at position 140 with serine, eliminating the free sulfhydryl group responsible for disulfide crosslinking and aggregation. The wild-type PLP(139-151) peptide (sequence HCLGKWLGHPDKF) contains this cysteine residue and is documented to exhibit oxidative instability during storage . In contrast, the serine-substituted variant (sequence HSLGKWLGHPDKF) demonstrates enhanced stability while maintaining full encephalitogenic activity in SJL mice, as evidenced by its ability to induce severe, acute EAE comparable to the native epitope . The substitution does not alter the critical TCR contact residue W144, preserving the peptide's immunological recognition profile [1].

C140S Oxidative Stability

Class-level

Ser140 eliminates free thiol → resistant to dimerization. Wild-type Cys140: prone to air oxidation and aggregation.

Reduces batch-dependent immunogenicity variability

Comparative half-life data unavailable

Evidence Dimension	Amino acid sequence and chemical stability
Target Compound Data	Sequence: HSLGKWLGHPDKF (Ser at position 140); Molecular Weight: 1521.72 (free base); 1635.74 (TFA salt)
Comparator Or Baseline	Wild-type PLP(139-151): Sequence HCLGKWLGHPDKF (Cys at position 140); Molecular Weight: 1537.8; CAS 131334-43-5
Quantified Difference	Single amino acid substitution (Cys→Ser) eliminates free thiol; MW difference: 16.08 Da (free base forms)
Conditions	Sequence verification by MS/HPLC; antigenic activity validated in SJL mouse EAE induction models

Why This Matters

Procurement of the C140S variant avoids peptide aggregation and lot-to-lot variability associated with cysteine oxidation, ensuring reproducible EAE induction across experiments.

• [1] Das MP, Nicholson LB, Greer JM, Kuchroo VK. Autopathogenic T Helper Cell Type 1 (Th1) and Protective Th2 Clones Differ in Their Recognition of the Autoantigenic Peptide of Myelin Proteolipid Protein. J Exp Med. 1997;186(6):867-876. W144 identified as primary TCR contact residue. View Source

Relapsing-Remitting EAE Induction

The trifluoroacetate (TFA) salt form of [Ser140]-PLP(139-151) exhibits aqueous solubility of 100 mg/mL (61.13 mM) in water or PBS, as documented across multiple vendor technical datasheets . This high solubility facilitates the preparation of concentrated stock solutions without the need for organic co-solvents such as DMSO, which may confound in vivo immunological assays. The free base form (CAS 122018-58-0) has a reported aqueous solubility of only 2 mg/mL, representing a 50-fold difference in achievable concentration . The acetate salt form is also commercially available but lacks the same level of solubility characterization in primary technical documentation .

EAE Induction Parameters

Reported

Clinical score 3.75 (0–5); incidence 75%; relapse rate 50–80%

Supports RR-EAE model-response endpoint context

SJL/J mice, 50 µg s.c. in CFA

Evidence Dimension	Aqueous solubility
Target Compound Data	100 mg/mL (61.13 mM) in water/PBS
Comparator Or Baseline	Free base [Ser140]-PLP(139-151): 2 mg/mL in water; Acetate salt: solubility data not uniformly reported
Quantified Difference	50-fold higher aqueous solubility for TFA salt vs free base
Conditions	Room temperature; sonication recommended; solubility measured in H₂O or PBS

Why This Matters

High aqueous solubility eliminates the need for DMSO in stock preparation, reducing solvent-related artifacts in cell-based assays and simplifying in vivo formulation for immunization protocols.

T Cell Proliferation: Linear vs. Cyclic Analog

Immunization with [Ser140]-PLP(139-151) in SJL mice consistently induces severe, acute experimental allergic encephalomyelitis, whereas immunization with wild-type PLP(139-151) typically produces a relapsing-remitting (RR-EAE) disease course [1]. This phenotypic distinction is directly relevant to experimental design: the acute, severe model enables rapid assessment of therapeutic interventions within a compressed timeline (onset typically 9–14 days post-immunization), while the relapsing-remitting model permits evaluation of long-term disease modulation and relapse prevention strategies. Commercial EAE induction kits specifically differentiate between the two antigens based on this functional divergence [2].

T Cell Proliferation (lin vs. cyclic)

Head-to-head

2.5-fold higher proliferation vs. cyclic analog

Linear peptide retains full encephalitogenic signature

cPLP shifts TCR contacts (W144→H147)

Evidence Dimension	EAE disease phenotype in SJL mice
Target Compound Data	Severe, acute EAE; onset 9–14 days; clinical severity score typically >3.2 (++++ scale)
Comparator Or Baseline	Wild-type PLP(139-151): Relapsing-remitting EAE (RR-EAE); initial episode followed by remission and relapse phases
Quantified Difference	Qualitative difference in disease course trajectory; mean day of onset: 11–15 days for acute severe vs 8–12 days for RR-EAE initial episode
Conditions	SJL mice; immunization with peptide emulsified in CFA ± pertussis toxin; clinical scoring 0–5 scale

Why This Matters

The choice between acute severe EAE (C140S variant) and relapsing-remitting EAE (wild-type) dictates experimental timeline, endpoint selection, and the type of therapeutic questions that can be addressed.

• [1] AnaSpec. PLP (139-151) C140S Product Specification. This serine substituted PLP (139-151) causes severe, acute experimental allergic encephalomyelitis in SJL mice. View Source
• [2] Hooke Laboratories. [Ser140]-PLP139-151/CFA-Induced Relapsing-Remitting EAE in SJL Mice Technical Protocol. EK-0120 and EK-2120 contain [Ser140]-PLP139-151 antigen; EK-0230 contains native PLP139-151. View Source

TFA vs. Acetate Salt Solubility

[Ser140]-PLP(139-151) TFA is routinely supplied with documented purity of ≥98% by HPLC, accompanied by Certificate of Analysis (CoA) providing batch-specific HPLC chromatograms and mass spectrometry verification . This purity specification exceeds the ≥95% HPLC purity typically reported for generic PLP(139-151) peptide preparations . The higher purity threshold reduces the likelihood of truncated sequences, deletion peptides, or incompletely deprotected side chains that can act as confounding immunogens or interfere with T cell epitope mapping studies. Additionally, the TFA salt form is characterized by defined molecular formula (C₇₄H₁₀₅F₃N₂₀O₁₉) and exact mass (1635.74), enabling precise molar calculations for immunization dosing [1].

Solubility (TFA vs. Acetate)

Reported

TFA: 100 mg/mL in water; acetate: ≤2 mg/mL (≥50-fold difference)

Enables high-concentration aqueous formulation

Eliminates need for organic co-solvents

Evidence Dimension	HPLC purity specification
Target Compound Data	≥98% HPLC (reported by InvivoChem, Molnova, and others); CoA with MS/HPLC provided
Comparator Or Baseline	Generic PLP(139-151): ≥95% HPLC (reported by Tocris, Eurogentec, and others)
Quantified Difference	≥3 percentage point purity differential; defined TFA counterion stoichiometry
Conditions	Reverse-phase HPLC; ESI-MS or MALDI-TOF mass confirmation; lyophilized powder storage at -20°C

Why This Matters

Higher purity specification reduces the risk of immunogenic contaminants that could skew EAE disease incidence or severity, supporting greater inter-laboratory reproducibility.

• [1] PeptideDB. [SER140]-PLP(139-151) TFA Database Entry. Formula: C74H105F3N20O19; Molar Mass: 1635.74. View Source

[Ser140]-PLP(139-151) TFA Application Scenarios

RR-EAE Model for Drug Discovery

When experimental objectives require rapid assessment of immunomodulatory compounds within a compressed timeline, [Ser140]-PLP(139-151) TFA provides a reliable acute EAE model with disease onset at 9–14 days post-immunization and severe clinical scores (>3.2 on 0–5 scale). The high aqueous solubility (100 mg/mL) enables straightforward emulsion preparation with Complete Freund's Adjuvant without organic solvent interference . This model is particularly suited for preliminary efficacy studies where therapeutic candidates must demonstrate robust neuroprotection or immunosuppression within a defined acute window.

Adoptive Transfer EAE Model

For in vitro T cell proliferation assays, ELISPOT analyses, or TCR transgenic T cell stimulation experiments, the C140S substitution eliminates cysteine-mediated aggregation artifacts that could confound antigen presentation or MHC class II binding measurements. The sequence HSLGKWLGHPDKF preserves the critical W144 TCR contact residue while removing the oxidation-sensitive sulfhydryl group [1]. This stability profile supports reproducible ex vivo restimulation of PLP-specific CD4⁺ T cells isolated from EAE-immunized mice.

APL Comparator Studies for Tolerance

The TFA salt form's 50-fold higher aqueous solubility (100 mg/mL vs 2 mg/mL for free base) enables preparation of concentrated peptide stocks without DMSO, a critical consideration for assays sensitive to organic solvents, including primary T cell cultures, antigen-presenting cell functional assays, and adoptive transfer experiments where solvent carryover could affect cell viability or activation status . This formulation advantage also reduces the number of freeze-thaw cycles required for repeated dosing studies.

Tolerance-Inducing Nanoparticle Development

The combination of defined C140S sequence, ≥98% HPLC purity specification, and characterized TFA counterion stoichiometry supports protocol standardization across collaborating laboratories. The absence of the oxidation-prone cysteine residue reduces lot-to-lot variability that can arise from differential storage conditions or peptide aging, a recognized challenge with wild-type PLP(139-151) preparations . This consistency is essential for multi-center preclinical trials evaluating therapeutic candidates where inter-site reproducibility is a regulatory expectation.

Application

Selection Property

Validation Focus

RR-EAE model endpoint studies

Reproducible disease kinetics

Acute and relapse-phase clinical scoring

Adoptive transfer EAE model

Encephalitogenic T cell priming

T cell subset and tolerance endpoints

Altered peptide ligand (APL) studies

Positive-control encephalitogenic agonist

Quantitative disease baseline for APL efficacy

Tolerogenic nanoparticle formulation

Aggregation-free, high-purity peptide

Particle loading homogeneity and release kinetics

• [1] Das MP, Nicholson LB, Greer JM, Kuchroo VK. Autopathogenic T Helper Cell Type 1 (Th1) and Protective Th2 Clones Differ in Their Recognition of the Autoantigenic Peptide of Myelin Proteolipid Protein. J Exp Med. 1997;186(6):867-876. View Source